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Compound of Interest

Compound Name: Carpindolol

Cat. No.: B1668581 Get Quote

This application note is intended for researchers, scientists, and drug development

professionals. It outlines a complete protocol for the sample preparation, chromatographic

separation, and mass spectrometric detection of Carvedilol in plasma.

Experimental Protocols
A simple and rapid protein precipitation method is employed for sample preparation, followed

by analysis using a reversed-phase LC-MS/MS system.

1. Materials and Reagents

Carvedilol reference standard (≥98% purity)

Carvedilol-d5 (internal standard, IS)

LC-MS grade acetonitrile and methanol

Formic acid (≥98% purity)

Ammonium acetate (≥98% purity)

Control human plasma (K2-EDTA)

Deionized water
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2. Preparation of Stock and Working Solutions

Stock Solutions (1 mg/mL): Prepare primary stock solutions of Carvedilol and Carvedilol-d5

by dissolving the accurately weighed compounds in methanol.

Working Solutions: Prepare serial dilutions of the Carvedilol stock solution with a 50:50

mixture of methanol and water to create working standards for the calibration curve and

quality control (QC) samples.[1]

Internal Standard (IS) Working Solution (10 ng/mL): Dilute the Carvedilol-d5 stock solution

with methanol to achieve a final concentration of 10 ng/mL.

3. Sample Preparation (Protein Precipitation)

Aliquot 100 µL of the plasma sample (calibrator, QC, or unknown) into a 1.5 mL

microcentrifuge tube.

Add 20 µL of the IS working solution (10 ng/mL) and vortex briefly.

Add 300 µL of ice-cold acetonitrile to precipitate the plasma proteins.

Vortex mix for 1 minute.

Centrifuge at 13,000 rpm for 10 minutes at 4°C.[1]

Transfer 200 µL of the supernatant to a clean autosampler vial.

Inject 5 µL of the extract into the LC-MS/MS system.[2]

LC-MS/MS Conditions
The following table summarizes the liquid chromatography and mass spectrometry parameters

for the analysis of Carvedilol.
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Parameter Condition

Liquid Chromatography

HPLC System Agilent 1200 Series or equivalent

Column
Zorbax SB-C18, 100 mm × 3.0 mm, 3.5 µm[3] or

Restek Ultra II Biphenyl[4]

Mobile Phase A: 0.1% Formic acid in waterB: Acetonitrile

Flow Rate 0.3 mL/min[4]

Column Temperature 40°C

Injection Volume 5 µL[2]

Elution Isocratic or Gradient (e.g., 66% Acetonitrile)[3]

Mass Spectrometry

Mass Spectrometer
AB Sciex API 5500 or equivalent triple

quadrupole mass spectrometer[2][4]

Ionization Mode Electrospray Ionization (ESI), Positive[2][4]

MRM Transitions
Carvedilol: 407.1 → 100.1[2]Carvedilol-d5 (IS):

412.2 → 105.1[2]

Ion Spray Voltage 5500 V[2]

Source Temperature 500°C[2]

Collision Gas Medium[2][4]

Nebulizer Gas (GS1) 55 psi[2][4]

Turbo Gas (GS2) 55 psi[2][4]

Curtain Gas (CUR) 30 psi[2][4]

Quantitative Data Summary
The performance of the LC-MS/MS method for Carvedilol quantification is summarized in the

table below, with data compiled from various validated methods.
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Parameter Result

Linearity Range 0.2 - 200 ng/mL[4]

Correlation Coefficient (r²) > 0.995[3]

Lower Limit of Quantification (LLOQ) 0.2 ng/mL[4]

Accuracy & Precision (Inter- and Intra-day)

LLOQ QC Within ± 20% of nominal value

Low, Medium, High QC Within ± 15% of nominal value

Recovery

Carvedilol ~73%[4]

Internal Standard (Carvedilol-d5) Consistent across concentration levels

Matrix Effect No significant matrix effects observed[4]

Experimental Workflow Visualization
The following diagram illustrates the complete workflow for the LC-MS/MS quantification of

Carvedilol in plasma.
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Caption: Workflow for Carvedilol quantification in plasma.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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